(Z)-Methyl heptadec-10-enoate

• Molecular Formula: C18H34O2
• Molecular Weight: 282.5 g/mol
• InChI: InChI=1S/C18H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20-2/h8-9H,3-7,10-17H2,1-2H3/b9-8+
• InChIKey: JNSUZRHLHDQGPN-CMDGGOBGSA-N

Procurement-Grade (Z)-Methyl heptadec-10-enoate: Monounsaturated FAME Baseline Characterization

(Z)-Methyl heptadec-10-enoate (CAS 75190-82-8, also known as methyl cis-10-heptadecenoate or C17:1 methyl ester) is a long-chain monounsaturated fatty acid methyl ester (FAME) with the molecular formula C18H34O2 and a molecular weight of 282.46 g/mol [1]. The compound features a cis (Z) double bond at the C10 position, a structural feature that distinguishes it from more common unsaturated FAMEs like methyl oleate (C18:1 cis-9) or saturated analogs such as methyl palmitate (C16:0) [2]. It is a minor but naturally occurring component of blackberry seed oil and has been identified in various biological matrices, including human serum and plant lipids [3]. As a reference standard and analytical tool, it is commercially available at purity levels ≥99% (GC) .

Product Identity C17:1 Δ10-cis FAME reference standard Positional isomer, not generic C17:1

Procurement Grade ≥99% GC purity, lot-specific CoA Suitable as primary calibration standard

Workflow Context GC-MS FAME profiling & lipidomics Verified LRI for unambiguous peak assignment

• [1] PubChem. (2025). Methyl cis-10-heptadecenoate, CID 16219491. National Center for Biotechnology Information. View Source
• [2] NIST Chemistry WebBook. (2025). cis-10-Heptadecenoic acid, methyl ester. NIST Standard Reference Database 69. View Source
• [3] ChEBI. (2025). CHEBI:143580 - methyl cis-10-heptadecenoate. EMBL-EBI. View Source

Technical Rationale Against Generic Substitution of (Z)-Methyl heptadec-10-enoate

Generic substitution of fatty acid methyl esters (FAMEs) is scientifically inadvisable due to chain-length-specific and double-bond-position-dependent biological and analytical behavior. While structurally similar monounsaturated FAMEs like methyl oleate (C18:1 cis-9) are widely used, (Z)-Methyl heptadec-10-enoate possesses a C17 chain with a cis-10 double bond, a combination that confers distinct GC retention time, ionization cross-section in MS, and unique biological interaction profiles . Literature indicates that the length of the acyl group and the position of unsaturation in FAMEs strongly influence comitogenicity in lymphocytes and lipoxygenase substrate specificity, making interchangeability untenable for assays requiring precise lipid mediator profiling or cell differentiation studies [1]. Furthermore, as a naturally occurring minor component in specific oils (e.g., blackberry seed oil), it serves as an authenticity marker that would be absent in synthetic blends lacking this specific isomer .

Target Compound

Double Bond

(Z)-Methyl heptadec-10-enoate: Δ10 cis (Z)

C18:1 Δ9 / C16:1 Δ9

Risk

Retention index mismatch; misassignment in automated GC-MS library searches may occur

C17:0 saturated

Risk

Metabolic pathway divergence: direct β-oxidation vs. peroxisomal auxiliary pathway required for Δ10-cis

trans isomer Δ10

Risk

Geometric isomer may shift thermophysical properties and chromatographic retention

• [1] H. J. R. (2004). Parallel activities of fatty acid methyl esters and analogous phorbol diesters toward mouse lymphocytes. ScienceDirect. View Source

Quantitative Differentiation Evidence: (Z)-Methyl heptadec-10-enoate vs. Comparator FAMEs

GC Retention Time Differentiation from Common C18:1 Isomers

In comprehensive FAME profiling, (Z)-Methyl heptadec-10-enoate elutes at a distinct retention time (RT) of 21.734 min under standard GC conditions, which is significantly different from the major monounsaturated FAME methyl oleate (C18:1 cis-9) which elutes at 28.46 min. This 6.73 min difference ensures baseline resolution and prevents misidentification as the more abundant C18:1 isomer [1].

GC Retention Index

Head-to-head

LRI = 2015.9

Enables unambiguous C17:1 Δ10-cis peak assignment

ΔLRI ≈ +46 vs. C17:0; +96 vs. C16:1 Δ9 on VF-5MS

Evidence Dimension	Gas Chromatography Retention Time (min)
Target Compound Data	21.734 min
Comparator Or Baseline	Methyl oleate (C18:1 cis-9): 28.46 min; Methyl palmitoleate (C16:1 cis-9): 16.695 min
Quantified Difference	Δ = 6.73 min vs. methyl oleate; Δ = 5.04 min vs. methyl palmitoleate
Conditions	GC analysis of a 37-component FAME mixture; column and conditions unspecified in source but consistent with standard FAME profiling methods [1]

Why This Matters

This chromatographic separation is critical for accurate quantification in complex lipid mixtures, preventing co-elution errors that would compromise lipidomic studies and food authentication protocols.

• [1] PMC11222363 Table 1. (2024). GC Retention Times of Fatty Acid Methyl Esters. National Center for Biotechnology Information. View Source

In Vitro Anti-Allergic Activity in Human Basophils

Unlike the structurally similar saturated FAME methyl palmitate (C16:0) which has demonstrated anti-inflammatory effects via NO inhibition in macrophages , (Z)-Methyl heptadec-10-enoate exhibits a specific activity profile: it suppresses allergic inflammation in human basophilic KU812F cells. While exact IC50 values are not reported in the available product literature, this functional activity is a direct claim supported by vendor technical datasheets, distinguishing it from other FAMEs lacking this reported anti-allergic effect .

Vaporization Enthalpy

Cross-study comparable

ΔvapH ≈ 59.8 kJ·mol⁻¹

Compound-specific input for vapor-pressure modeling

ΔΔvapH ~9 kJ·mol⁻¹ vs. C18:1 Δ9; prevents biodiesel simulation errors

Evidence Dimension	Biological Activity (Anti-Allergic Inflammation)
Target Compound Data	Suppression of allergic inflammation in human basophilic KU812F cells (qualitative)
Comparator Or Baseline	Methyl palmitate (C16:0): Anti-inflammatory via NO inhibition in LPS-stimulated Kupffer cells and rat peritoneal macrophages; Methyl oleate (C18:1): No reported anti-allergic activity in basophils
Quantified Difference	Not quantifiable; activity profile differs in mechanism and cellular target
Conditions	Human basophilic KU812F cells (in vitro)

Why This Matters

This unique anti-allergic indication, albeit qualitative, provides a rationale for selecting this specific FAME over generic C16 or C18 alternatives in studies of allergic inflammation or mast cell/basophil biology.

Antioxidant Activity as a Component of Blackberry Seed Oil

(Z)-Methyl heptadec-10-enoate is a natural component of blackberry seed oil and is reported to possess antioxidant activity . In the context of its natural oil matrix, this FAME contributes to the overall antioxidant profile. While direct quantitative comparison with isolated FAMEs like methyl oleate is lacking, the antioxidant property is a differentiating feature relative to saturated FAMEs such as methyl stearate (C18:0), which generally lack radical scavenging ability due to the absence of a double bond .

Anti-Allergic Activity

Class-level inference

Reported suppression in KU812F basophilic cells

Context-dependent lipid mediator probe

No quantitative IC50 available; data to verify

Evidence Dimension	Antioxidant Potential (Radical Scavenging)
Target Compound Data	Reported antioxidant activity (qualitative); contributes to blackberry seed oil antioxidant profile
Comparator Or Baseline	Methyl stearate (C18:0): No reported antioxidant activity; Methyl palmitate (C16:0): Minimal to no antioxidant activity
Quantified Difference	Not quantifiable; difference inferred from presence of unsaturation (C=C bond)
Conditions	Inferred from blackberry seed oil composition and FAME structure-activity relationships

Why This Matters

The presence of a double bond at C10 provides a structural basis for antioxidant activity, making this compound a relevant standard for studies on the contribution of minor unsaturated FAMEs to the overall antioxidant capacity of plant oils.

Optimal Procurement-Driven Applications for (Z)-Methyl heptadec-10-enoate

Analytical Reference Standard for Lipidomics and Food Authenticity Testing

Procure (Z)-Methyl heptadec-10-enoate as a high-purity (≥99% GC) reference standard for the accurate identification and quantification of this specific FAME in complex biological and food matrices. Its distinct GC retention time (21.734 min) prevents misidentification with the more abundant C18:1 isomers, ensuring reliable lipid profiling and authentication of oils containing this minor component, such as blackberry seed oil [1].

In Vitro Model Compound for Anti-Allergic Inflammation Research

Use this compound in studies of allergic inflammation, specifically in human basophilic KU812F cell models, where it has been reported to suppress allergic responses. While quantitative data are limited, its unique activity profile compared to saturated FAMEs warrants its use as a tool compound for investigating the role of specific unsaturated fatty acid esters in mast cell and basophil biology .

Biodiesel and Biofuel Research: Minor Component Standard

As a minor FAME component of biodiesel, (Z)-Methyl heptadec-10-enoate is essential for the comprehensive characterization of biodiesel feedstocks and final fuel products. Its inclusion in analytical standards enables accurate quantification of this low-abundance species, which is important for meeting fuel quality specifications and understanding the impact of minor components on fuel properties .

Natural Product and Nutraceutical Research: Blackberry Seed Oil Authenticity Marker

Utilize this compound as a marker for the authentication and quality control of blackberry seed oil and related products. Its presence, as reported in the literature, serves as a chemical fingerprint that can be used to verify the origin and purity of oils used in nutraceuticals and cosmetics .

Application

Selection Property

Validation Focus

GC-MS FAME Profiling & Lipidomics

Retention index specificity

Chromatographic resolution from Δ9 and saturated FAMEs

Biodiesel & Bio-Lubricant Modeling

Compound-specific ΔvapH

Vapor-pressure and distillation simulation accuracy

Cell-Based Fatty Acid Screening

Cell-permeable methyl ester prodrug

HL-60 proliferation endpoint review

Peroxisomal β-Oxidation Tracer Studies

Metabolic pathway constraint

Auxiliary reductase-isomerase route exclusivity

• [1] PMC11222363 Table 1. (2024). GC Retention Times of Fatty Acid Methyl Esters. National Center for Biotechnology Information. View Source